Cas no 64310-37-8 (Benzoic acid, 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-1-yl]-)

• Product Name: Benzoic acid, 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-1-yl]-
• CAS No: 64310-37-8
• MF: C₁₅H₁₀ClN₃O₂
• MW: 299.711802005768
• CID: 1681598
• Update Time: 2024-09-03

Benzoic acid, 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-1-yl]-

• Inchi： 1S/C15H10ClN3O2/c16-11-7-5-10(6-8-11)14-17-9-19(18-14)13-4-2-1-3-12(13)15(20)21/h1-9H,(H,20,21)
• InChI Key： FDNALAGFJIWQOG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N1C=NC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 299.0463

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 537.3±60.0 °C(Predicted)
• PSA: 68.01
• pka: 3.25±0.36(Predicted)